Benzofuran, 2,2'-[1,1'-biphenyl]-4,4'-diylbis-

• CAS No.: 40350-12-7
• Molecular Formula: C28H18O2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2-[4-[4-(1-benzofuran-2-yl)phenyl]phenyl]-1-benzofuran
• InChI: InChI=1S/C28H18O2/c1-3-7-25-23(5-1)17-27(29-25)21-13-9-19(10-14-21)20-11-15-22(16-12-20)28-18-24-6-2-4-8-26(24)30-28/h1-18H
• InChI Key: NRKPWTQKZGMMEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=CC=C(C=C3)C4=CC=C(C=C4)C5=CC6=CC=CC=C6O5

Description

Benzofuran, 2,2'-[1,1'-biphenyl]-4,4'-diylbis- is a useful research compound. Its molecular formula is C28H18O2 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In accordance with the statements of German Offenlegungsschrift No. 2,238,734, 4,4'-bis-(chloromethyl)biphenyl (42) is reacted with salicylaldehyde to give 4,4'-bis-(benzo[b]furan-2-yl)-biphenyl and this product is reacted further with oleum to give a mixture of the corresponding tri- and tetra-sulphonic acids. This mixture can also be used for the optical brightening of cotton and polyamide.